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Foreword

To the researchers, chemists, and innovators in drug development and material science, this
document serves as a comprehensive technical guide to Sodium Hydroxymethanesulfinate
(CAS 149-44-0). Known colloquially as Rongalite, this seemingly simple molecule is a
cornerstone of reductive chemistry, offering a unique combination of stability and controlled
reactivity. Our exploration will move beyond surface-level data, delving into the mechanistic
principles that govern its function. The goal is not merely to describe its applications but to
provide a foundational understanding that empowers you to leverage its full potential in your
work. We will examine the causality behind its use in diverse fields, from textile dyeing to
advanced polymer synthesis, and provide actionable protocols grounded in established
scientific principles.

Core Identity and Physicochemical Profile

Sodium Hydroxymethanesulfinate, systematically named sodium (hydroxymethyl)sulfinate, is
an adduct of formaldehyde and sodium dithionite.[1][2] It is most commonly sold as a dihydrate
(CAS 6035-47-8).[1][3] Its primary value stems from its ability to act as a stable, solid source of
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the highly reductive sulfoxylate anion (SO22-), which can be generated on demand.[1][4] This

controlled release is the key to its widespread utility.

Below is a summary of its key physicochemical properties, compiled for ease of reference.

Property

Value

Source(s)

CAS Number

149-44-0 (Anhydrous)

[5][6]

Molecular Formula

CHsNaOsS

[5]

Molecular Weight 118.09 g/mol (Anhydrous) [5]
White to off-white crystalline
Appearance _ [7]
solid
Odorless when fresh, may
Odor ) o [5]
develop a mild garlic-like odor
Melting Point ~120 °C (with decomposition) [5]
Density ~1.74 - 1.85 g/cm3 [8]
- Soluble in water; slightly
Solubility [51[7]

soluble in alcohol

pH (Agueous Solution)

9.5-105

[5]

Chemical Structure and Synthesis

The structure of this salt has been confirmed by X-ray crystallography.[1] It consists of a

sodium cation and the hydroxymethanesulfinate anion.

Figure 1: Structure of Sodium Hydroxymethanesulfinate

Commercially, it is synthesized via a quantitative reaction between sodium dithionite and

formaldehyde in an aqueous medium.[1][9] This method is so reliable that it can be used to

determine the concentration of dithionite, as the resulting Sodium Hydroxymethanesulfinate

is significantly less sensitive to oxygen and easier to handle.[1]
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Figure 2: Synthesis of Sodium Hydroxymethanesulfinate

Mechanism of Action: A Tale of Controlled

Decomposition

The utility of Sodium Hydroxymethanesulfinate is entirely dependent on its decomposition. In
its solid, crystalline form and in alkaline aqueous solutions, it is relatively stable.[7] However,

upon exposure to acidic conditions or elevated temperatures, it decomposes to release its

active reducing species.[1][3]

This controlled decomposition is the compound's most critical feature. The

hydroxymethanesulfinate ion breaks down to release formaldehyde and the sulfoxylate ion
(S0227), which is a powerful reducing agent.[1] For this reason, industrial applications must
account for the generation of formaldehyde, a known human carcinogen.[1]

© 2026 BenchChem. All rights reserved.

3/14 Tech Support


https://www.benchchem.com/product/b15868139/docs?utm_src=pdf-body-img#hydroxymethanesulfinate-cas-number-149-44-0
https://www.benchchem.com/product/b15868139/docs?utm_src=pdf-body#hydroxymethanesulfinate-cas-number-149-44-0
https://www.benchchem.com/product/b15868139/docs?utm_src=pdf-body#hydroxymethanesulfinate-cas-number-149-44-0
https://www.ataman-chemicals.com/en/products/sodium-hydroxymethanesulfinate-6600.html
https://en.wikipedia.org/wiki/Rongalite
https://rongalite.com/product/sodium-formaldehyde-sulphoxylate-rongalite-liquid/
https://www.benchchem.com/product/b15868139/docs?utm_src=pdf-body#hydroxymethanesulfinate-cas-number-149-44-0
https://en.wikipedia.org/wiki/Rongalite
https://en.wikipedia.org/wiki/Rongalite
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15868139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sodium Hydroxymethanesulfinate
(NatHOCH2S027)

Acidic Conditions (H*)
or High Temperature (>60°C)

Sulfoxylate lon (SO227)
(Active Reductant)

[Formaldehyde (CH20)

Other Products (e.g., SOz)]

Click to download full resolution via product page

Figure 3: Decomposition Pathway and Release of Active Reductant

The decomposition kinetics are complex and can proceed in multiple stages, including an initial
oxygen-dependent stage.[10][11] In solution, the equilibrium can be shifted. For instance, the
addition of excess formaldehyde stabilizes the adduct, forming bis-(hydroxymethyl)sulfone,
resulting in solutions that are stable indefinitely.[1] This principle is leveraged to create stable
liquid formulations.

Core Applications: A Versatile Reductant

The ability to generate a potent reducing agent under specific, controllable conditions makes
Sodium Hydroxymethanesulfinate invaluable across several industries.
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Industry/Field Primary Role Mechanism/Causality
Reduces and solubilizes
insoluble vat dyes into their
leuco form for fabric

) Discharge Agent, Vat Dyeing absorption. In discharge

Textile

Reductant

printing, it chemically destroys
the color of dyed fabric in
specific areas to create a
pattern.[12][13][14][15]

Polymer Chemistry

Redox Initiator (Reducing

Component)

Paired with an oxidizing agent
(e.g., t-butyl hydroperoxide), it
generates free radicals at low
temperatures, initiating
emulsion polymerization for
synthetic rubbers (SBR, NBR)
and resins.[1][12][13][16]

Organic Synthesis

Chemoselective Reducing

Agent

Acts as a source of SO22~ for
preparing sulfones and
sultines. It can selectively
reduce certain functional
groups, like a-keto esters to o-
hydroxy esters, without
affecting other sensitive
groups.[4][17]

Pharmaceuticals

Antioxidant, Preservative

Scavenges oxygen to prevent
oxidative degradation of active
pharmaceutical ingredients
(APIs), enhancing the stability
and shelf-life of formulations,
including injectables.[5][7][12]

Water Treatment

Dechlorinating Agent

In niche applications like
aquariums, it rapidly reduces
and neutralizes harmful

chlorine and chloramines.[1]
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Featured Protocol: Redox-Initiated Emulsion
Polymerization of Styrene

This protocol provides a trusted, self-validating workflow for synthesizing polystyrene latex,
illustrating the role of Sodium Hydroxymethanesulfinate as a redox initiator. The causality for
each step is explained to demonstrate expert insight.

Objective: To synthesize a stable polystyrene latex via emulsion polymerization at a low
temperature using a Tert-Butyl Hydroperoxide (t-BHP) / Sodium Hydroxymethanesulfinate
redox couple.

Materials:

o Styrene monomer (inhibitor removed)

e Sodium Dodecyl Sulfate (SDS) - Surfactant

o Potassium Persulfate (KPS) - Initial Initiator (optional, for seed stage)
» Tert-Butyl Hydroperoxide (t-BHP) - Oxidizing Agent

e Sodium Hydroxymethanesulfinate (SHMS) - Reducing Agent

» Sodium Bicarbonate - Buffer

» Deionized, degassed water

» Nitrogen gas supply

Experimental Workflow:
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(Purge with N2 to remove O2)

2. Agueous Phase Preparation
(Dissolve SDS and buffer in degassed water)

:

3. Emulsification
(Add styrene monomer, stir to form emulsion)

4. Thermal Equilibration
(Heat to reaction temp, e.g., 40-50°C)

y

5. Redox Initiation
(Add t-BHP, then slowly add SHMS solution)

)

6. Polymerization
(Monitor temperature for exotherm)

7. Completion & Cooling
(Hold at temp, then cool to ambient)

8. Characterization
(Measure particle size, conversion)
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Figure 4: Workflow for Redox-Initiated Emulsion Polymerization

Step-by-Step Methodology:
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Reactor Preparation (Self-Validation: Oz Removal):

o Assemble a jacketed glass reactor equipped with a mechanical stirrer, reflux condenser,
nitrogen inlet, and ports for reagent addition.

o Purge the reactor with nitrogen for 30 minutes. Causality: Oxygen is a potent inhibitor of
free-radical polymerization. Its removal is critical for a successful and reproducible
initiation.

Aqueous Phase Preparation:

o In a separate beaker, dissolve sodium dodecyl sulfate (surfactant) and sodium bicarbonate
(buffer) in deionized, degassed water.

o Transfer this solution to the reactor. Causality: The surfactant stabilizes the monomer
droplets and the resulting polymer particles, preventing coagulation. The buffer maintains
a stable pH, which is important for the stability of both the emulsion and the redox initiator.
[18]

Monomer Emulsification (Self-Validation: Stable Emulsion):
o Begin stirring the aqueous phase at a constant rate (e.g., 200-300 RPM).

o Slowly add the inhibitor-free styrene monomer to the reactor. Continue stirring for 30
minutes to form a stable, milky-white emulsion. A stable emulsion is a visual checkpoint for
proper surfactant function.

Initiation and Polymerization:

o Bring the reactor contents to the target reaction temperature (e.g., 50°C) using a
circulating water bath.

o Add the oxidizing agent, t-BHP, to the reactor.

o Prepare a fresh solution of Sodium Hydroxymethanesulfinate in degassed, deionized
water.
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o Slowly feed the Sodium Hydroxymethanesulfinate solution into the reactor over a period
of 1-2 hours using a syringe pump. Causality: The reaction between the sulfoxylate ions
generated from SHMS and the t-BHP produces radicals.[16][19] A slow, controlled addition
of the reducing agent maintains a steady concentration of radicals, allowing for controlled
polymer growth and better heat management.

e Monitoring and Completion (Self-Validation: Exotherm):

o Monitor the internal temperature of the reactor. A noticeable increase in temperature (an
exotherm) above the setpoint of the water bath is a direct indicator that polymerization has

initiated and is proceeding.

o After the feed is complete, maintain the reaction temperature for an additional 2 hours to

ensure high monomer conversion.
e Cooling and Characterization:
o Cool the reactor to room temperature.

o Collect the resulting latex. Characterize the product by measuring the solid content (to
determine monomer conversion) and particle size (using dynamic light scattering).

Safety, Handling, and Storage

As a Senior Application Scientist, ensuring the safe handling of all reagents is paramount.
While highly effective, Sodium Hydroxymethanesulfinate requires careful management due to
its chemical nature and decomposition products.
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Hazard/Precaution

Detailed Explanation and
Mitigation Strategy

Source(s)

Incompatibility

Strongly incompatible with
oxidizing agents and acids.
Contact with acids liberates

toxic sulfur dioxide (SO2) gas.

[5]19]

Thermal Decomposition

Decomposes at elevated
temperatures (>120°C),
emitting toxic fumes of sulfur
dioxide and sodium oxide.
Aqueous solutions can begin

to decompose above 60°C.

[5]

Personal Protective Equipment
(PPE)

Wear protective gloves, safety
goggles, and appropriate
clothing. In case of dust
generation or handling in
poorly ventilated areas, use

respiratory protection.

[20]

Handling

Avoid generating dust. Use in
a well-ventilated area. Wash
hands thoroughly after
handling. Do not eat, drink, or

smoke in the work area.

[20]

Storage

Store in a cool, dry, well-
ventilated place in tightly
sealed containers. Keep away
from moisture, acids, and
oxidizing agents. Store under
an inert atmosphere for long-

term stability.

[3113]

Health Hazards

May cause skin, eye, and
respiratory irritation. Long-term
exposure is suspected of

causing genetic defects and

[20][21]
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damaging fertility or the unborn
child.

Conclusion

Sodium Hydroxymethanesulfinate (CAS 149-44-0) is far more than a simple commodity
chemical; it is a sophisticated tool for controlled reduction. Its value lies in its stability under
storage and its ability to release a potent reducing agent on demand through carefully
managed changes in pH or temperature. This guide has illuminated the core principles of its
synthesis, mechanism, and application, providing the in-depth knowledge required for its
effective and safe use in research and development. By understanding the causality behind its
function—from the generation of the sulfoxylate ion to its role in redox initiation—scientists and
developers can better harness its power to create novel materials, stabilize sensitive
pharmaceuticals, and innovate across the chemical landscape.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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